Cas no 73909-63-4 (Pptppp)

• Product Name: Pptppp
• CAS No: 73909-63-4
• MF: C₁₀H₁₉N₂O₂₀P₅
• MW: 642.128068208694
• CID: 563589
• PubChem ID: 194545
• Update Time: 2024-03-01

Pptppp Chemical and Physical Properties

Names and Identifiers

• Thymidine5'-(tetrahydrogen triphosphate), 3'-(trihydrogen diphosphate) (9CI)
• thymidine-5'-tri-3'-diphosphate
• Pptppp
• Thymidine 5'-(tetrahydrogen triphosphate), 3'-(trihydrogen diphosphate)
• 1-{2-Deoxy-5-O-(hydroxy{[hydroxy(phosphonooxy)phosphoryl]oxy}phosphoryl)-3-O-[hydroxy(phosphonooxy)phosphoryl]pentofuranosyl}-4-hydroxy-5-methylpyrimidin-2(1H)-one

• Inchi： 1S/C10H19N2O20P5/c1-5-3-12(10(14)11-9(5)13)8-2-6(29-36(23,24)30-33(15,16)17)7(28-8)4-27-35(21,22)32-37(25,26)31-34(18,19)20/h3,6-8H,2,4H2,1H3,(H,21,22)(H,23,24)(H,25,26)(H,11,13,14)(H2,15,16,17)(H2,18,19,20)/t6-,7+,8+/m0/s1
• InChI Key： USELZJUBXJZGGJ-XLPZGREQSA-N
• SMILES： P(=O)(O)(OP(=O)(O)O)O[C@H]1C[C@H](N2C(NC(C(C)=C2)=O)=O)O[C@@H]1COP(=O)(O)OP(=O)(O)OP(=O)(O)O

Computed Properties

• Exact Mass: 641.92192599g/mol
• Monoisotopic Mass: 641.92192599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 37
• Rotatable Bond Count: 12
• Complexity: 1190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.8
• Topological Polar Surface Area: 332

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleotides Pyrimidine deoxyribonucleotides Pyrimidine deoxyribonucleoside bisphosphates